Cas no 25480-40-4 (Alanine,3,3'-selenobis- (9CI))

• Product Name: Alanine,3,3'-selenobis- (9CI)
• CAS No: 25480-40-4
• MF: C₆H₁₂N₂O₄Se
• MW: 255.130480766296
• CID: 270017
• PubChem ID: 193608
• Update Time: 2025-04-19

Alanine,3,3'-selenobis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Alanine,3,3'-selenobis- (9CI)
• (2R)-2-amino-3-[(2R)-2-amino-2-carboxyethyl]selanylpropanoic acid
• 3,3'-Selenobisalanine
• 25480-40-4
• Alanine, 3,3'-selenobis-

• Inchi： 1S/C6H12N2O4Se/c7-3(5(9)10)1-13-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4-/m0/s1
• InChI Key： AKHDCUIIFPFSCM-IMJSIDKUSA-N
• SMILES： [Se](C[C@@H](C(=O)O)N)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 255.996
• Monoisotopic Mass: 255.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: -3.822

Experimental Properties

• Boiling Point: 470.6°C at 760 mmHg
• Flash Point: 238.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives